N-(3,4-dichlorophenyl)-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C14H10Cl2N2O4/c15-12-6-1-9(7-13(12)16)17-14(19)8-22-11-4-2-10(3-5-11)18(20)21/h1-7H,8H2,(H,17,19)
• InChI Key: VUOXIOZBXKTMGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O4
• Molecular Weight: 341.1 g/mol

Description

N-(3,4-dichlorophenyl)-2-(4-nitrophenoxy)acetamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most widely prescribed drugs in the world.

Mechanism of Action

Diclofenac works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. It does this by blocking the activity of an enzyme called cyclooxygenase (COX), which is involved in the production of prostaglandins.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, relieve pain, and reduce fever. It can also reduce the formation of blood clots and may have anti-cancer properties.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used drug with a well-established safety profile. It is relatively inexpensive and easy to obtain, making it a popular choice for laboratory experiments. However, it is important to note that N-(3,4-dichlorophenyl)-2-(4-nitrophenoxy)acetamide can have a number of side effects, including gastrointestinal bleeding, liver damage, and kidney damage. As such, it should be used with caution in laboratory experiments.

Future Directions

There are a number of potential future directions for research on N-(3,4-dichlorophenyl)-2-(4-nitrophenoxy)acetamide. One area of interest is the development of new formulations of the drug that are more effective and have fewer side effects. Another area of interest is the use of this compound in the treatment of cancer, either alone or in combination with other drugs. Finally, there is interest in the use of this compound as a tool for studying the role of prostaglandins in various physiological processes.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-2-(4-nitrophenoxy)acetamide involves the reaction of 3,4-dichloroaniline with 4-nitrophenol in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then treated with acetic acid to form the final compound, this compound.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used to treat conditions such as arthritis, menstrual cramps, and post-operative pain. In addition to its pain-relieving effects, N-(3,4-dichlorophenyl)-2-(4-nitrophenoxy)acetamide has also been shown to have anti-cancer properties and may be useful in the treatment of certain types of cancer.